N-(2-(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)-2-oxoethyl)benzamide

• IUPAC Name: N-[2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl]benzamide
• InChI: InChI=1S/C20H21ClN2O2S/c21-17-9-5-4-8-16(17)18-10-11-23(12-13-26-18)19(24)14-22-20(25)15-6-2-1-3-7-15/h1-9,18H,10-14H2,(H,22,25)
• InChI Key: JFZIVCWZRAUVGS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2Cl)C(=O)CNC(=O)C3=CC=CC=C3
• Molecular Formula: C20H21ClN2O2S
• Molecular Weight: 388.9 g/mol

Description

N-(2-(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)-2-oxoethyl)benzamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Analysis N-(2-(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)-2-oxoethyl)benzamide and its derivatives have been the focus of various studies due to their potential in scientific research. The synthesis and crystal structure analysis of related compounds have been explored, providing insights into their molecular configurations and interactions. For instance, Demir et al. (2016) discussed the synthesis, crystal structure analysis, and spectral investigations of a closely related compound, highlighting the importance of such studies in understanding the physical and chemical properties of these compounds (Demir et al., 2016).

Antimicrobial and Anticancer Potential Research has also focused on evaluating the antimicrobial and anticancer potentials of this compound derivatives. Imramovský et al. (2011) investigated the spectrum of biological activity of such compounds, revealing their significant antimicrobial properties against various strains, including mycobacterial, bacterial, and fungal strains (Imramovský et al., 2011). Additionally, Deep et al. (2016) synthesized and evaluated a series of 4-thiazolidinone derivatives for their antimicrobial and anticancer activities, further highlighting the versatility of these compounds in scientific research (Deep et al., 2016).

Biological Activity and Drug Development The exploration of this compound derivatives extends into their potential use in drug development, particularly for anti-inflammatory and anticancer therapies. For example, Torres et al. (1999) investigated the anti-inflammatory effects of related compounds, demonstrating their potential in inhibiting oedema formation, an indicator of their applicability in inflammatory conditions (Torres et al., 1999). Moreover, the study by Ravinaik et al. (2021) on the design, synthesis, and anticancer evaluation of related benzamides showcases the ongoing interest in leveraging these compounds for therapeutic purposes (Ravinaik et al., 2021).

Mechanism of Action

Target of action

Benzamides often interact with various enzymes and receptors in the body. The specific targets can vary widely depending on the exact structure of the benzamide .

Mode of action

The mode of action of a benzamide depends on its specific target. For example, some benzamides inhibit specific enzymes, while others might act as agonists or antagonists at certain receptors .

Biochemical pathways

The biochemical pathways affected by a benzamide will depend on its specific targets and mode of action. For instance, if a benzamide acts as an enzyme inhibitor, it could affect the biochemical pathway that the enzyme is involved in .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of benzamides can vary depending on their specific chemical structures. Factors such as solubility, stability, and the presence of certain functional groups can influence these properties .

Result of action

The molecular and cellular effects of a benzamide will depend on its specific targets and mode of action. These effects could range from changes in cell signaling to alterations in gene expression .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of benzamides .